Cas no 1477971-35-9 (5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid)

5-(4-Methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core substituted with a carboxylic acid group and a 4-methyl-2-phenylpiperazine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both electron-rich (thiophene) and electron-deficient (carboxylic acid) groups enhances its versatility in synthetic applications, particularly in the development of bioactive molecules. The piperazine ring contributes to improved solubility and binding affinity, which is advantageous in drug design. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. This compound is suitable for use in medicinal chemistry, serving as a scaffold for the synthesis of potential therapeutic agents.
5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid structure
1477971-35-9 structure
Product Name:5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid
CAS No:1477971-35-9
MF:C16H18N2O2S
MW:302.391322612762
MDL:MFCD29047419
CID:5151089
PubChem ID:64366067
Update Time:2025-10-30

5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(4-methyl-2-phenyl-1-piperazinyl)-
    • 5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid
    • MDL: MFCD29047419
    • Inchi: 1S/C16H18N2O2S/c1-17-9-10-18(15-8-7-14(21-15)16(19)20)13(11-17)12-5-3-2-4-6-12/h2-8,13H,9-11H2,1H3,(H,19,20)
    • InChI Key: OMYLQPFRSFRGAV-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC(N2CCN(C)CC2C2=CC=CC=C2)=CC=1

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Additional information on 5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid

5-(4-Methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1477971-35-9, known as 5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The thiophene ring, a five-membered aromatic heterocycle, forms the core of this molecule, while the piperazine moiety introduces additional complexity and functionality. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The synthesis of 5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid involves a series of well-defined chemical reactions. The process typically begins with the preparation of the thiophene derivative, followed by the introduction of the piperazine group through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the standards required for biological testing. The methyl and phenyl substituents on the piperazine ring play a crucial role in modulating the molecule's pharmacokinetic properties, such as solubility and bioavailability.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of this compound. Molecular docking studies have revealed that 5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid exhibits strong binding affinity to several therapeutic targets, including enzymes involved in neurodegenerative diseases and cancer. For instance, a study published in 2023 demonstrated its potential as an inhibitor of acetylcholinesterase, a key enzyme implicated in Alzheimer's disease. This finding underscores its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The thiophene moiety is known for its conjugation capabilities, which make it suitable for use in organic electronics. Researchers have investigated its role in constructing advanced materials for flexible electronics and photovoltaic devices. These studies highlight the versatility of 5-(4-methyl-2-phenylpiperazin-1-yl)thiophene-2-carboxylic acid across multiple disciplines.

The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic use. Preclinical trials indicate that it exhibits low toxicity at pharmacologically relevant doses, making it a promising candidate for further development. However, additional studies are required to fully understand its long-term effects and potential for adverse reactions.

In conclusion, 5-(4-methyl-2-phenylpiperazin-1-yli)thiophene-2-carboxylic acid represents a multifaceted molecule with applications ranging from drug discovery to materials science. Its unique structure and functional groups make it an attractive target for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both medicine and technology.

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